Aminohexylgeldanamycin

• Molecular Formula: C34H52N4O8
• Molecular Weight: 644.8 g/mol
• InChI: InChI=1S/C34H52N4O8/c1-20-16-24-29(37-15-10-8-7-9-14-35)26(39)19-25(31(24)41)38-33(42)21(2)12-11-13-27(44-5)32(46-34(36)43)23(4)18-22(3)30(40)28(17-20)45-6/h11-13,18-20,22,27-28,30,32,37,40H,7-10,14-17,35H2,1-6H3,(H2,36,43)(H,38,42)
• InChIKey: FEKZHEHNADINKB-UHFFFAOYSA-N

Enables targeted drug delivery research where standard geldanamycin analogs (17-AAG, 17-DMAG) fail due to lack of a conjugation handle. AHGDM features a 6-aminohexylamino group for precise covalent attachment to HPMA copolymers, PEG, or targeting ligands (e.g., RGDfK, WIFPWIQL). - **Key differentiator:** Primary amine-terminated alkyl chain for stoichiometrically defined conjugation - **In vivo advantage:** HPMA conjugate tolerates 80 mg/kg vs. 40 mg/kg for free drug (2x MTD improvement) - **Proven application:** RGDfK-targeted conjugates achieve significantly higher tumor drug levels (p<0.001) in DU145 xenografts

Aminohexylgeldanamycin (AHGDM): A 17-Aminohexylamino-Functionalized Geldanamycin Derivative for HSP90-Targeted Delivery Systems

Aminohexylgeldanamycin (AHGDM; CAS 485395-71-9; molecular formula C34H52N4O8; molecular weight 644.8 g/mol) is a semi-synthetic derivative of the benzoquinoid ansamycin antibiotic geldanamycin [1]. AHGDM is characterized by a 17-position 6-aminohexylamino substituent that replaces the 17-methoxy group of the parent geldanamycin scaffold [2]. This structural modification introduces a primary amine-terminated alkyl chain, which serves as a chemically addressable handle for conjugation to polymeric carriers, targeting ligands, or linker-payload constructs [3]. AHGDM retains the core HSP90 inhibitory mechanism of geldanamycin, binding to the ATP-binding pocket of heat shock protein 90 (HSP90) and inhibiting its chaperone function [4]. The compound exhibits antiangiogenic and antitumor activities in prostate cancer models and is primarily employed as a macromolecular conjugate component for targeted drug delivery applications rather than as a standalone small-molecule therapeutic .

Workflow Polymer-drug conjugate design

Selection Conjugation-competent HSP90 inhibitor

Use Context Targeted delivery and combination studies

• [1] Borgman MP, Ray A, Kolhatkar RB, Sausville EA, Burger AM, Ghandehari H. Targetable HPMA copolymer-aminohexylgeldanamycin conjugates for prostate cancer therapy. Pharm Res. 2009 Jun;26(6):1407-1418. doi: 10.1007/s11095-009-9851-0. View Source
• [2] PubChem. Aminohexylgeldanamycin. Compound Summary CID 102441955. National Center for Biotechnology Information. View Source
• [3] Larson N, Ray A, Malugin A, Pike DB, Ghandehari H. HPMA copolymer-aminohexylgeldanamycin conjugates targeting cell surface expressed GRP78 in prostate cancer. Pharm Res. 2010 Dec;27(12):2683-2693. doi: 10.1007/s11095-010-0267-7. View Source
• [4] Greish K, Ray A, Bauer H, Larson N, Malugin A, Pike D, Haider M, Ghandehari H. Anticancer and antiangiogenic activity of HPMA copolymer-aminohexylgeldanamycin-RGDfK conjugates for prostate cancer therapy. J Control Release. 2011 May 10;151(3):263-270. doi: 10.1016/j.jconrel.2010.12.015. View Source

Why 17-AAG, 17-DMAG, or Unmodified Geldanamycin Cannot Substitute for Aminohexylgeldanamycin in Polymer-Conjugate and Targeted-Delivery Research Programs

Unmodified geldanamycin and its clinically evaluated derivatives (e.g., 17-AAG, 17-DMAG) lack the chemically addressable primary amine handle required for direct, controlled covalent attachment to polymeric carriers, targeting peptides, or linker-payload platforms without additional derivatization chemistry [1]. This functional limitation precludes their use in HPMA copolymer-based targeted delivery systems, where AHGDM's 6-aminohexylamino side chain enables precise, stoichiometrically defined conjugation [2]. Furthermore, free AHGDM administered as a small molecule causes dose-limiting toxicity in murine models (morbidity observed at 40 mg/kg), whereas HPMA copolymer-conjugated AHGDM-RGDfK is tolerated at 80 mg/kg drug equivalent, demonstrating that the conjugate—enabled exclusively by the aminohexylamino functional group—achieves a therapeutic window that free AHGDM or other non-conjugatable geldanamycin analogs cannot replicate [3]. Substitution with 17-AAG or 17-DMAG would therefore fail to support the core experimental objectives of polymer-based tumor targeting, reduced systemic toxicity, and synergistic combination strategies such as hyperthermia-augmented delivery [4].

Unconjugatable HSP90 Inhibitors

17-AAG and 17-DMAG lack the primary amine handle required for controlled covalent attachment to polymeric carriers, preventing their use in HPMA copolymer-based targeted delivery systems.

Free AHGDM as Small Molecule

Free AHGDM administration limits tolerability (morbidity at 40 mg/kg in mice), which may shift the experimental window compared to polymer-conjugated formats.

Non-Conjugatable Geldanamycin

Unmodified geldanamycin's lack of a conjugation handle excludes it from research programs requiring stoichiometric drug attachment and reduced systemic toxicity profiles.

• [1] Borgman MP, Ray A, Kolhatkar RB, Sausville EA, Burger AM, Ghandehari H. Targetable HPMA copolymer-aminohexylgeldanamycin conjugates for prostate cancer therapy. Pharm Res. 2009 Jun;26(6):1407-1418. doi: 10.1007/s11095-009-9851-0. View Source
• [2] Larson N, Ray A, Malugin A, Pike DB, Ghandehari H. HPMA copolymer-aminohexylgeldanamycin conjugates targeting cell surface expressed GRP78 in prostate cancer. Pharm Res. 2010 Dec;27(12):2683-2693. doi: 10.1007/s11095-010-0267-7. View Source
• [3] Borgman MP, Ray A, Kolhatkar RB, Sausville EA, Burger AM, Ghandehari H. Targetable HPMA copolymer-aminohexylgeldanamycin conjugates for prostate cancer therapy. Pharm Res. 2009 Jun;26(6):1407-1418. doi: 10.1007/s11095-009-9851-0. View Source
• [4] Larson N, Gormley A, Frazier N, Ghandehari H. Synergistic enhancement of cancer therapy using a combination of heat shock protein targeted HPMA copolymer-drug conjugates and gold nanorod induced hyperthermia. J Control Release. 2013 Aug 28;170(1):41-50. doi: 10.1016/j.jconrel.2013.04.006. View Source

Quantitative Differentiation Evidence: AHGDM in HPMA Copolymer Conjugates Versus Free Drug, Non-Targeted Conjugates, and Combination Modalities

In Vivo Tolerability Comparison: HPMA Copolymer-AHGDM-RGDfK Conjugate Versus Free AHGDM in Nude Mice

In a maximum tolerated dose (MTD) study in nude mice receiving single intravenous injections, the HPMA copolymer-AHGDM-RGDfK targeted conjugate was tolerated at 80 mg/kg drug equivalent without signs of toxicity over a 14-day evaluation period. In contrast, free AHGDM administered as an unconjugated small molecule caused morbidity at 40 mg/kg, demonstrating that polymer conjugation mediated by the aminohexylamino handle reduces acute toxicity by at least 2-fold relative to the free drug [1].

In Vivo Tolerability

Head-to-head

Conjugate tolerated at 80 mg/kg vs. free AHGDM morbidity at 40 mg/kg in mice.

Supports polymer-conjugate tolerability review.

Reported tolerability endpoint context; single i.v. injection model.

Evidence Dimension	Maximum tolerated single intravenous dose in nude mice
Target Compound Data	80 mg/kg drug equivalent (HPMA copolymer-AHGDM-RGDfK conjugate); no toxicity signs over 14 days
Comparator Or Baseline	40 mg/kg (free AHGDM); caused morbidity
Quantified Difference	≥2-fold higher tolerated dose for conjugate versus free drug
Conditions	Single i.v. injection; nude mice; 14-day observation period

Why This Matters

This 2-fold improvement in tolerability enables higher cumulative drug delivery to tumors without dose-limiting toxicity, a critical advantage for procurement decisions in polymer-drug conjugate research programs where reduced systemic toxicity is a primary endpoint.

• [1] Borgman MP, Ray A, Kolhatkar RB, Sausville EA, Burger AM, Ghandehari H. Targetable HPMA copolymer-aminohexylgeldanamycin conjugates for prostate cancer therapy. Pharm Res. 2009 Jun;26(6):1407-1418. doi: 10.1007/s11095-009-9851-0. View Source

Tumor Drug Accumulation: RGDfK-Targeted AHGDM Conjugate Versus Non-Targeted Conjugate in DU145 Prostate Tumor Xenografts

In DU145 prostate tumor xenograft-bearing nude mice, treatment with 60 mg/kg drug equivalent of the RGDfK-targeted HPMA copolymer-AHGDM conjugate resulted in significantly higher tumor drug concentrations compared to the non-targeted conjugate lacking the RGDfK targeting peptide (p<0.001). Trace quantities of the RGDfK-containing conjugate showed increased tumor accumulation relative to the conjugate without RGDfK, validating the targeting moiety's contribution to site-specific delivery [1]. Overall, 60 mg/kg treatment with the RGDfK-containing conjugate produced significantly higher tumor drug concentrations than all other treatment conditions evaluated, including the non-targeted conjugate at equivalent dose [2].

Tumor Accumulation

Head-to-head

RGDfK-targeted conjugate showed significantly higher tumor drug concentration vs. non-targeted conjugate in DU145 xenografts.

Reported endpoint context for targeted delivery.

DU145 model; 60 mg/kg drug equivalent i.v. administration.

Evidence Dimension	Tumor drug concentration following i.v. administration in DU145 xenograft-bearing nude mice
Target Compound Data	HPMA copolymer-AHGDM-RGDfK conjugate (60 mg/kg drug equivalent): significantly higher tumor accumulation (p<0.001) than non-targeted conjugate
Comparator Or Baseline	HPMA copolymer-AHGDM conjugate without RGDfK targeting peptide (60 mg/kg drug equivalent): lower tumor accumulation
Quantified Difference	p<0.001 (statistically significant increase in tumor drug concentration)
Conditions	DU145 prostate tumor xenograft-bearing nude mice; 60 mg/kg drug equivalent i.v. administration

Why This Matters

This demonstrates that procurement of AHGDM for use in targeted polymer conjugates yields quantifiably enhanced tumor accumulation relative to non-targeted systems, directly supporting programs aiming to maximize intratumoral drug exposure while minimizing off-target distribution.

• [1] Borgman MP, Aras O, Geyser-Stoops S, Sausville EA, Ghandehari H. Biodistribution of HPMA copolymer-aminohexylgeldanamycin-RGDfK conjugates for prostate cancer drug delivery. Mol Pharm. 2009 Nov-Dec;6(6):1836-1847. doi: 10.1021/mp900134c. View Source
• [2] Borgman MP, Aras O, Geyser-Stoops S, Sausville EA, Ghandehari H. Biodistribution of HPMA copolymer-aminohexylgeldanamycin-RGDfK conjugates for prostate cancer drug delivery. Mol Pharm. 2009 Nov-Dec;6(6):1836-1847. doi: 10.1021/mp900134c. View Source

In Vitro Cytotoxicity Enhancement: GRP78-Targeted AHGDM Conjugate Versus Non-Targeted Conjugate in DU145 and PC3 Prostate Cancer Cells

In DU145 and PC3 human prostate cancer cell lines, HPMA copolymer-AHGDM conjugates bearing the WIFPWIQL targeting peptide (which binds to cell surface-expressed GRP78) demonstrated increased cytotoxicity compared to untargeted conjugates lacking the peptide. The targeted conjugates bound to cell surface-expressed GRP78 with affinities comparable to free WIFPWIQL peptide, and this enhanced binding translated to greater in vitro growth inhibition [1]. While specific IC50 values were not reported in a direct head-to-head format, the comparative assessment established that incorporation of the GRP78-targeting peptide yields superior antiproliferative activity relative to non-targeted AHGDM conjugates [2].

In Vitro Cytotoxicity

Head-to-head

GRP78-targeted conjugate increased cytotoxicity vs. non-targeted conjugate in DU145 and PC3 cells.

Supports cytotoxicity endpoint review.

Qualitative comparison; no direct IC50 fold-change reported.

Evidence Dimension	In vitro growth inhibition of prostate cancer cells
Target Compound Data	HPMA copolymer-AHGDM-WIFPWIQL conjugate: increased cytotoxicity and GRP78 binding comparable to free peptide
Comparator Or Baseline	HPMA copolymer-AHGDM conjugate without WIFPWIQL targeting peptide: lower cytotoxicity
Quantified Difference	Qualitative: increased cytotoxicity; binding affinity comparable to free peptide (no IC50 fold-change reported in direct comparison)
Conditions	DU145 and PC3 human prostate cancer cell lines; in vitro growth inhibition assay

Why This Matters

For procurement in targeted polymer-drug conjugate research, this evidence supports selection of AHGDM as a payload that can be functionalized with targeting peptides to achieve enhanced cell-specific cytotoxicity, a feature not replicable with non-conjugatable HSP90 inhibitors.

• [1] Larson N, Ray A, Malugin A, Pike DB, Ghandehari H. HPMA copolymer-aminohexylgeldanamycin conjugates targeting cell surface expressed GRP78 in prostate cancer. Pharm Res. 2010 Dec;27(12):2683-2693. doi: 10.1007/s11095-010-0267-7. View Source
• [2] Larson N, Ray A, Malugin A, Pike DB, Ghandehari H. HPMA copolymer-aminohexylgeldanamycin conjugates targeting cell surface expressed GRP78 in prostate cancer. Pharm Res. 2010 Dec;27(12):2683-2693. doi: 10.1007/s11095-010-0267-7. View Source

Synergistic Cytotoxicity with Hyperthermia: AHGDM Conjugate Combination Index in DU145 Prostate Cancer Cells

In DU145 human prostate cancer cells, HSP-targeted HPMA copolymer-AHGDM conjugates demonstrated synergistic cytotoxic effects when combined with moderate hyperthermia (43°C for 30 minutes), yielding a combination index (CI) value of 0.65. For comparison, HSP-targeted HPMA copolymer-docetaxel conjugates under identical hyperthermia conditions produced a CI of 0.45 [1]. Both CI values fall below 1.0, indicating synergy, though the AHGDM conjugate exhibited slightly less pronounced synergy than the docetaxel conjugate in this experimental system. This synergistic interaction is mechanistically linked to hyperthermia-induced upregulation of cell surface GRP78, which enhances targeted conjugate binding and subsequent intracellular drug delivery [2].

Hyperthermia Synergy

Cross-study

CI = 0.65 for AHGDM conjugate + hyperthermia in DU145 cells.

Context for combination therapy assays.

43°C for 30 min; docetaxel conjugate CI = 0.45 under same conditions.

Evidence Dimension	Combination index (CI) for cytotoxicity with hyperthermia (43°C, 30 min)
Target Compound Data	CI = 0.65 (HSP-targeted HPMA copolymer-AHGDM conjugate + hyperthermia)
Comparator Or Baseline	CI = 0.45 (HSP-targeted HPMA copolymer-docetaxel conjugate + hyperthermia); CI < 1.0 indicates synergy for both
Quantified Difference	CI difference of 0.20 between AHGDM and docetaxel conjugates; both CI values < 1.0 (synergistic)
Conditions	DU145 human prostate cancer cells; 43°C hyperthermia for 30 min; in vitro cytotoxicity assay

Why This Matters

This evidence positions AHGDM conjugates as viable payloads for combination strategies with hyperthermia or photothermal therapy, expanding procurement relevance to programs investigating thermally-enhanced drug delivery modalities.

• [1] Larson N, Gormley A, Frazier N, Ghandehari H. Synergistic enhancement of cancer therapy using a combination of heat shock protein targeted HPMA copolymer-drug conjugates and gold nanorod induced hyperthermia. J Control Release. 2013 Aug 28;170(1):41-50. doi: 10.1016/j.jconrel.2013.04.006. View Source
• [2] Larson N, Gormley A, Frazier N, Ghandehari H. Synergistic enhancement of cancer therapy using a combination of heat shock protein targeted HPMA copolymer-drug conjugates and gold nanorod induced hyperthermia. J Control Release. 2013 Aug 28;170(1):41-50. doi: 10.1016/j.jconrel.2013.04.006. View Source

In Vivo Tolerability Advantage: AHGDM Conjugate Versus Free Geldanamycin (Class-Level Inference)

Free geldanamycin, the parent compound of AHGDM, exhibits dose-limiting cytotoxicity that has historically restricted its clinical development as a standalone therapeutic [1]. While no direct head-to-head tolerability study comparing AHGDM to geldanamycin has been reported in the open literature, the polymer conjugation strategy enabled by AHGDM's aminohexylamino functional group addresses the same toxicity limitation: HPMA copolymer-AHGDM conjugates demonstrate reduced acute toxicity compared to free AHGDM (80 mg/kg tolerated versus 40 mg/kg morbidity), and similar polymer-conjugate approaches with geldanamycin derivatives have shown >2-fold improvements in tolerability over free drug equivalents [2]. By extension, AHGDM provides a conjugation-competent alternative to geldanamycin that retains HSP90 inhibitory activity while enabling reduced-toxicity delivery platforms.

Tolerability vs. Geldanamycin

Class-level

AHGDM's conjugation-competent handle addresses geldanamycin's dose-limiting cytotoxicity.

Context-dependent fit for polymer-conjugate research.

No direct head-to-head comparison reported.

Evidence Dimension	Tolerability and conjugation capability
Target Compound Data	AHGDM: conjugation-competent via 6-aminohexylamino group; HPMA conjugate tolerated at 80 mg/kg in mice
Comparator Or Baseline	Geldanamycin: lacks conjugation handle; dose-limiting cytotoxicity in vivo (historical clinical data)
Quantified Difference	Qualitative: functional handle present (AHGDM) versus absent (geldanamycin); tolerability difference inferred from class behavior
Conditions	In vivo tolerability studies in rodent models; polymer-conjugate platform context

Why This Matters

For procurement decisions in polymer-drug conjugate or targeted delivery research, AHGDM's conjugation competence represents a fundamental enabling feature absent in geldanamycin, justifying selection even in the absence of direct potency comparisons.

• [1] Borgman MP, Aras O, Geyser-Stoops S, Sausville EA, Ghandehari H. Biodistribution of HPMA copolymer-aminohexylgeldanamycin-RGDfK conjugates for prostate cancer drug delivery. Mol Pharm. 2009 Nov-Dec;6(6):1836-1847. doi: 10.1021/mp900134c. View Source
• [2] Borgman MP, Ray A, Kolhatkar RB, Sausville EA, Burger AM, Ghandehari H. Targetable HPMA copolymer-aminohexylgeldanamycin conjugates for prostate cancer therapy. Pharm Res. 2009 Jun;26(6):1407-1418. doi: 10.1007/s11095-009-9851-0. View Source

Conjugate Stability Profile: AHGDM Release from HPMA Copolymer Under Physiologically Relevant Conditions

HPMA copolymer-AHGDM conjugates exhibited stability in pH 7.4 and pH 5.0 buffers with maximal drug release of approximately 10% over 72 hours in fetal bovine serum at 37°C [1]. This limited release under physiological conditions contrasts with the cathepsin B-mediated release mechanism employed in the conjugate design, where the Gly-Phe-Leu-Gly spacer is cleaved specifically in the lysosomal compartment of target cells [2]. The low systemic release (<10% over 72 hours) reduces premature payload liberation in circulation while preserving intracellular drug activation upon endocytosis. This stability profile is a direct function of the covalent linkage enabled by AHGDM's 6-aminohexylamino terminus and the HPMA copolymer backbone architecture.

Conjugate Stability

Supporting

Maximal release ~10% over 72 hours in serum at 37°C; stable in pH 5.0 and 7.4 buffers.

Supports formulation-stability review.

Designed for cathepsin B-mediated intracellular release.

Evidence Dimension	In vitro drug release from HPMA copolymer conjugate
Target Compound Data	Maximal release ~10% over 72 hours in fetal bovine serum at 37°C; stable in pH 7.4 and pH 5.0 buffers
Comparator Or Baseline	Cathepsin B-mediated release design (intracellular activation) versus systemic release
Quantified Difference	≤10% systemic release over 72 hours (plasma/serum conditions) relative to intracellular lysosomal release
Conditions	Fetal bovine serum at 37°C; pH 7.4 and pH 5.0 buffers; 72-hour incubation

Why This Matters

This stability data supports procurement for polymer-conjugate programs where minimizing systemic payload release is essential for maintaining tolerability and achieving tumor-selective drug activation.

• [1] Larson N, Ray A, Malugin A, Pike DB, Ghandehari H. HPMA copolymer-aminohexylgeldanamycin conjugates targeting cell surface expressed GRP78 in prostate cancer. Pharm Res. 2010 Dec;27(12):2683-2693. doi: 10.1007/s11095-010-0267-7. View Source
• [2] Borgman MP, Ray A, Kolhatkar RB, Sausville EA, Burger AM, Ghandehari H. Targetable HPMA copolymer-aminohexylgeldanamycin conjugates for prostate cancer therapy. Pharm Res. 2009 Jun;26(6):1407-1418. doi: 10.1007/s11095-009-9851-0. View Source

High-Value Application Scenarios for Aminohexylgeldanamycin in Targeted Polymer-Drug Conjugate Research and Combination Therapy Development

HPMA Copolymer-Based Targeted Delivery of HSP90 Inhibitors to Prostate Tumors

AHGDM is optimally deployed as the cytotoxic payload in HPMA copolymer-drug conjugates functionalized with tumor-targeting peptides such as RGDfK (αvβ3 integrin targeting) or WIFPWIQL (GRP78 targeting) for prostate cancer research [1]. The 6-aminohexylamino group enables covalent attachment to the HPMA copolymer backbone via a Gly-Phe-Leu-Gly spacer that is cleaved by lysosomal cathepsin B upon cellular internalization [2]. In vivo data demonstrate that RGDfK-targeted AHGDM conjugates achieve significantly higher tumor drug concentrations than non-targeted conjugates (p<0.001) at 60 mg/kg drug equivalent doses in DU145 xenograft models, validating this application for research programs focused on site-specific drug delivery to solid tumors [3].

Combination Therapy with Hyperthermia or Photothermal Modalities

AHGDM conjugates exhibit synergistic cytotoxicity when combined with moderate hyperthermia (43°C for 30 minutes), yielding a combination index of 0.65 in DU145 prostate cancer cells [1]. This synergy arises from hyperthermia-induced upregulation of cell surface GRP78, which enhances targeted conjugate binding and subsequent intracellular drug delivery [2]. Research programs investigating gold nanorod-mediated plasmonic photothermal therapy or other hyperthermia-inducing modalities can leverage AHGDM conjugates as thermally-responsive payloads, with the compound's HSP90 inhibition mechanism complementing thermal stress pathways to enhance overall tumor cell killing [3].

Reduced-Toxicity HSP90 Inhibitor Delivery for In Vivo Efficacy Studies

For in vivo studies requiring sustained HSP90 inhibition with reduced systemic toxicity, AHGDM administered as an HPMA copolymer conjugate (with or without targeting peptides) offers a quantifiable tolerability advantage over free AHGDM. The RGDfK-targeted conjugate is tolerated at 80 mg/kg drug equivalent in nude mice, whereas free AHGDM causes morbidity at 40 mg/kg [1]. This 2-fold improvement in maximum tolerated dose enables higher cumulative drug exposure in tumor-bearing animals, supporting efficacy studies that require extended dosing regimens without dose-limiting toxicity [2].

GRP78-Targeted Drug Delivery Platforms for Prostate and Other Solid Tumors

AHGDM is a validated payload for GRP78-targeted drug delivery systems, where HPMA copolymer-AHGDM-WIFPWIQL conjugates demonstrate active binding to cell surface-expressed GRP78 with affinities comparable to free targeting peptide [1]. This application extends to combination strategies incorporating other anticancer agents (e.g., docetaxel, cisplatin) within the same HPMA copolymer platform, enabling multi-drug targeted delivery approaches [2]. Research programs exploring GRP78 as a tumor-selective surface marker can utilize AHGDM conjugates as a benchmark HSP90-targeting component for comparative or synergistic payload evaluation [3].

Application

Selection Property

Validation Focus

HPMA copolymer-based targeted delivery

Conjugation-competent HSP90 inhibitor

Tumor-targeting and lysosomal activation

Combination therapy with hyperthermia

Synergy-capable conjugate payload

Thermal stress pathway complementation

Reduced-toxicity in vivo HSP90 inhibition

Polymer-carrier tolerability profile

Extended-dosing model tolerability

GRP78-targeted drug delivery platforms

Ligand-binding conjugate component

Multi-drug targeted delivery benchmarking

• [1] Borgman MP, Ray A, Kolhatkar RB, Sausville EA, Burger AM, Ghandehari H. Targetable HPMA copolymer-aminohexylgeldanamycin conjugates for prostate cancer therapy. Pharm Res. 2009 Jun;26(6):1407-1418. doi: 10.1007/s11095-009-9851-0. View Source
• [2] Larson N, Ray A, Malugin A, Pike DB, Ghandehari H. HPMA copolymer-aminohexylgeldanamycin conjugates targeting cell surface expressed GRP78 in prostate cancer. Pharm Res. 2010 Dec;27(12):2683-2693. doi: 10.1007/s11095-010-0267-7. View Source
• [3] Borgman MP, Aras O, Geyser-Stoops S, Sausville EA, Ghandehari H. Biodistribution of HPMA copolymer-aminohexylgeldanamycin-RGDfK conjugates for prostate cancer drug delivery. Mol Pharm. 2009 Nov-Dec;6(6):1836-1847. doi: 10.1021/mp900134c. View Source